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Compound of Interest

Compound Name: Carapin

Cat. No.: B1239719 Get Quote

An In-depth Technical Guide to Carapin
This technical guide provides a comprehensive overview of the chemical properties of Carapin.

Due to the limited availability of public domain data on the specific biological pathways and

experimental protocols for Carapin, this guide also includes information on the related, and

more extensively studied, compound Carpaine, which may be of interest to researchers in this

field.

Quantitative Data for Carapin
The known quantitative data for Carapin is summarized in the table below. This information is

crucial for experimental design and computational modeling.

Parameter Value Source

CAS Number 3463-88-5 J-GLOBAL[1]

Molecular Formula C₂₇H₃₂O₇ PubChem[2]

Molecular Weight 468.5 g/mol PubChem[2]

Alternate Molecular Weight 468.546 J-GLOBAL[1]

Signaling Pathways and Mechanism of Action
As of the latest literature review, specific signaling pathways and the detailed mechanism of

action for Carapin have not been elucidated. Further research is required to understand its
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biological activities and interactions at the molecular level.

Experimental Protocols: A Focus on the Related
Compound Carpaine
While detailed experimental protocols for the isolation and study of Carapin are not readily

available, extensive research has been conducted on Carpaine, a major alkaloid found in

Carica papaya leaves. The methodologies used for Carpaine can serve as a valuable reference

for researchers interested in Carapin.

Extraction of Carpaine from Carica papaya Leaves:

A common method for the extraction of Carpaine involves the following steps:

Preparation of Plant Material: Dried and powdered leaves of Carica papaya are used as the

starting material.

Maceration: The powdered leaves are subjected to maceration with a suitable solvent. One

effective method utilizes a mixture of methanol, glacial acetic acid, and water.

Extraction: The extraction is typically carried out using a Soxhlet apparatus or through

microwave-assisted extraction (MAE).

Purification: The crude extract is then purified to isolate Carpaine. This often involves

techniques such as solvent-solvent extraction and chromatography.

Experimental Workflow Diagram
The following diagram illustrates a generalized workflow for the extraction of alkaloids like

Carpaine from plant materials. This logical relationship can be adapted for the prospective

isolation of Carapin.
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A generalized workflow for alkaloid extraction.

In conclusion, while the foundational chemical data for Carapin is established, the broader

scientific understanding of its biological role remains an open area for investigation. The

methodologies applied to the study of the related compound Carpaine offer a solid starting

point for future research endeavors into the properties and potential applications of Carapin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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